molecular formula C14H18O4 B8720477 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

Cat. No. B8720477
M. Wt: 250.29 g/mol
InChI Key: NNSSJWBVPLNZQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

Molecular Formula

C14H18O4

Molecular Weight

250.29 g/mol

IUPAC Name

(5-phenylmethoxyoxan-2-yl) acetate

InChI

InChI=1S/C14H18O4/c1-11(15)18-14-8-7-13(10-17-14)16-9-12-5-3-2-4-6-12/h2-6,13-14H,7-10H2,1H3

InChI Key

NNSSJWBVPLNZQX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCC(CO1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(benzyloxy)-2-methoxytetrahydro-2H-pyran (317 mg, 1.426 mmol) in AcOH (10 mL) and water (5 mL) was heated at 55° C. for 12 h and then evaporated to dryness to afford 5-benzyloxyoxytetrahydropyran-2-ol (300 mg). 5-Benzyloxyoxytetrahydropyran-2-ol was dissolved in DCM (3 mL) and treated with DIPEA (0.374 mL, 2.139 mmol) and acetic anhydride (218 mg, 2.139 mmol). The mixture was stirred at rt for 4 h, quenched with sat. NaHCO3 and extracted with DCM. The organic phase was washed with water, brine, dried (MgSO4) and concentrated to yield 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate as a clear oil (281 mg).
Name
5-Benzyloxyoxytetrahydropyran-2-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
0.374 mL
Type
reactant
Reaction Step Two
Quantity
218 mg
Type
reactant
Reaction Step Two

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